molecular formula C20H24N2O3 B2806823 N-(3-phenylpropyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide CAS No. 2034317-94-5

N-(3-phenylpropyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide

Cat. No. B2806823
CAS RN: 2034317-94-5
M. Wt: 340.423
InChI Key: UQNMIDRZQJNTAY-UHFFFAOYSA-N
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Description

N-(3-phenylpropyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide, also known as TPP-Isonicotinamide, is a chemical compound that has been studied for its potential therapeutic applications. This compound has been found to exhibit various biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(3-phenylpropyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamideinamide is not fully understood, but it has been suggested that it may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
N-(3-phenylpropyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamideinamide has been found to exhibit various biochemical and physiological effects, including anti-inflammatory activity, antioxidant activity, and neuroprotective effects. These effects make it a promising candidate for further research into its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-phenylpropyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamideinamide for lab experiments is its potent anti-inflammatory activity, which makes it a useful tool for studying the inflammatory response. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research into N-(3-phenylpropyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamideinamide. One area of research could be to further investigate its anti-inflammatory activity and potential therapeutic applications for inflammatory diseases. Another area of research could be to study its antioxidant activity and potential applications for the treatment of oxidative stress-related diseases. Additionally, further studies could be conducted to elucidate its mechanism of action and to identify potential drug targets.

Synthesis Methods

The synthesis of N-(3-phenylpropyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamideinamide involves the reaction of isonicotinic acid with 3-phenylpropylamine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then subjected to a reaction with tetrahydro-2H-pyran-4-ol in the presence of a catalyst, such as p-toluenesulfonic acid. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-(3-phenylpropyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamideinamide has been investigated for its potential therapeutic applications in various scientific research studies. One such study found that N-(3-phenylpropyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamideinamide exhibited potent anti-inflammatory activity in vitro and in vivo, making it a promising candidate for the treatment of inflammatory diseases.

properties

IUPAC Name

2-(oxan-4-yloxy)-N-(3-phenylpropyl)pyridine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24N2O3/c23-20(22-11-4-7-16-5-2-1-3-6-16)17-8-12-21-19(15-17)25-18-9-13-24-14-10-18/h1-3,5-6,8,12,15,18H,4,7,9-11,13-14H2,(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQNMIDRZQJNTAY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCC1OC2=NC=CC(=C2)C(=O)NCCCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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